Cas no 200358-05-0 (2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-)

2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- structure
200358-05-0 structure
Product Name:2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
CAS No:200358-05-0
MF:C12H9NOS
MW:215.270961523056
MDL:MFCD01860772
CID:1391413
PubChem ID:15445891
Update Time:2025-09-22

2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarbonitrile, 5-(4-methoxyphenyl)-
    • 5-(4-METHOXYPHENYL)THIOPHENE-2-CARBONITRILE
    • 200358-05-0
    • GEO-03594
    • 2-cyano-5-(4-methoxyphenyl)thiophene
    • SCHEMBL6660584
    • KLOBIDFRJPQTOF-UHFFFAOYSA-N
    • DTXSID40572857
    • MDL: MFCD01860772
    • Inchi: 1S/C12H9NOS/c1-14-10-4-2-9(3-5-10)12-7-6-11(8-13)15-12/h2-7H,1H3
    • InChI Key: KLOBIDFRJPQTOF-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 215.04057
  • Monoisotopic Mass: 215.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 33.02

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